2-({[3-(2H-1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-3-benzyl-3H,4H-thieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 2-[[3-(1,3-benzodioxol-5-yl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-benzylthieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C23H16N4O4S2/c28-22-20-16(8-9-32-20)24-23(27(22)11-14-4-2-1-3-5-14)33-12-19-25-21(26-31-19)15-6-7-17-18(10-15)30-13-29-17/h1-10H,11-13H2
• InChI Key: ONBPJEAGELBJAN-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=NOC(=N3)CSC4=NC5=C(C(=O)N4CC6=CC=CC=C6)SC=C5
• Molecular Formula: C23H16N4O4S2
• Molecular Weight: 476.5 g/mol

Description

The compound contains several functional groups including a benzodioxole, an oxadiazole, a sulfanyl group, a benzyl group, and a thieno[3,2-d]pyrimidin-4-one. These groups are common in many organic compounds and can contribute to the compound’s reactivity and properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups in space. Techniques like X-ray crystallography or NMR spectroscopy are typically used to determine the 3D structure of a compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. For example, the oxadiazole could potentially undergo reactions with nucleophiles, and the sulfanyl group could be oxidized.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, boiling point, etc., would depend on the specific structure and functional groups of the compound.

Scientific Research Applications

Anticancer Properties

The compound’s unique structure suggests potential anticancer activity. Researchers have synthesized similar indole derivatives and evaluated their effects on cancer cell lines. .

Neurotransmitter Reuptake Inhibition

. This property could have implications for neurological disorders.

Mechanism of Action

Target of Action

The primary target of this compound is Glycogen synthase kinase-3 beta (GSK-3β) . GSK-3β is a serine/threonine protein kinase that plays a crucial role in numerous cellular processes, including metabolism, cell cycle, and gene expression .

Mode of Action

It is known that the compound interacts with gsk-3β, potentially altering its activity . This interaction could lead to changes in the downstream processes regulated by this kinase.

Biochemical Pathways

Given the role of gsk-3β, it can be inferred that the compound may influence pathways related tocell metabolism, cell cycle regulation, and gene expression .

Result of Action

Based on the role of gsk-3β, it can be hypothesized that the compound may influencecellular metabolism, cell cycle progression, and gene expression .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling this or any chemical compound.

Future Directions

Future research could involve studying the synthesis, reactivity, and biological activity of this compound. This could include developing new synthetic routes, studying the compound’s reactivity with various reagents, and testing its activity against different biological targets.